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Compound of Interest

Compound Name: 2-Iodo-4,5-dimethylbenzaldehyde

CAS No.: 1094026-85-3

Cat. No.: B3059430

Get Quote

Executive Summary: The "Zero-Drain" Mandate
Immediate Directive: Under no circumstances should 2-Iodo-4,5-dimethylbenzaldehyde be

disposed of via sink drainage or mixed with non-halogenated organic solvents.[1][2][3]

This compound possesses two distinct functional groups—an aryl iodide and a reactive

aldehyde—that dictate its disposal pathway.[1][3] It must be segregated into Halogenated

Organic Waste streams.[1] Failure to segregate this compound risks contaminating bulk non-

halogenated waste (increasing disposal costs by up to 300%) and creating potential chemical

incompatibilities in waste drums.[1]

Chemical Profile & Hazard Assessment
To dispose of a chemical safely, one must understand its latent reactivity.[1] This compound is

not merely "organic waste"; it is a functionalized aryl halide.[1]
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Property Specification Operational Implication

Molecular Formula C₉H₉IO

Iodine atom adds significant

mass and requires specific

incineration protocols.[2][3]

Molecular Weight ~260.07 g/mol
Heavy vapor density; spills will

settle low.[1][2][3]

Physical State Solid/Viscous Liquid

Likely a low-melting solid.[1][2]

[3] Treat as solid for

containment to prevent leaks.

[1]

Key Hazards Irritant (H315, H319, H335)
Standard PPE (Nitrile gloves,

goggles) is mandatory.[1][2][3]

Reactivity Air Sensitive

The aldehyde group oxidizes

to 2-iodo-4,5-dimethylbenzoic

acid upon prolonged air

exposure.[1][2][3]

Incompatibilities Strong Oxidizers, Bases

Do not mix with waste

containing peroxides, nitric

acid, or strong caustics (e.g.,

NaOH).[1][2][3]

Expert Insight: Aryl iodides are photosensitive.[1] You may notice the compound turning yellow

or brown over time.[1] This indicates the liberation of free iodine (

), which is corrosive.[1] Waste containers holding this material should be opaque or

stored in the dark.

Waste Stream Classification Logic
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Correct classification is the bedrock of regulatory compliance (RCRA in the US, EWC in

Europe).[1]

The "Halogenated" Rule
Because of the Iodine (

) atom at the C2 position, this compound falls strictly under Halogenated Waste.[1]

Why? Commercial incinerators burn non-halogenated waste (High BTU) as fuel.[1]

Halogenated waste, however, requires specific scrubbers to capture acid gases (

,

) generated during combustion.[1]

The Risk: If you throw this in the "Non-Halogenated" drum, you risk releasing corrosive

iodine vapors into the incinerator exhaust, violating emission permits and potentially

damaging the facility's equipment.[1]

Regulatory Codes (Guidance)[1][3][4][5]
RCRA (USA): While not a "P" or "U" listed waste specifically, it is often managed under D001

(if ignitable) or simply as Hazardous Waste (Halogenated).[1]

EWC (EU): Typically 07 01 03 (organic halogenated solvents, washing liquids and mother
liquors) or 16 05 06 (lab chemicals consisting of or containing hazardous substances).[1]

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid/Liquid Reagent
Use this protocol for expired bottles or excess synthesis material.

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar or the original

glass container.[1] Avoid metal containers, as free iodine can corrode steel.[1]

Labeling: Apply a hazardous waste label immediately.[1][4]
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Constituents: "2-Iodo-4,5-dimethylbenzaldehyde" (Write out the full name; do not use

structures).

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Stream: Write "HALOGENATED ORGANIC".[1]

Secondary Containment: Place the sealed container inside a clear polyethylene bag (Zip-

lock style) to capture any potential leakage of iodinated oils.

Storage: Move to the Satellite Accumulation Area (SAA). Store away from oxidizers.[1][5][6]

Scenario B: Disposal of Reaction Mixtures (Solvent
Waste)
Use this protocol for mother liquors or rotovap traps.[1]

Segregation: Ensure the waste solvent carboy is designated "HALOGENATED".[1]

Note: Even if the solvent is Acetone (non-halogenated), the presence of dissolved 2-Iodo-
4,5-dimethylbenzaldehyde renders the entire mixture halogenated.[1]

Compatibility Check: Ensure the waste carboy does not contain strong acids (Sulfuric/Nitric).

[1]

Mechanism:[7][8][9][10]

+

(from degradation)

(gas).[1]

Mechanism:[7][8][9][10][11] Oxidizers +

(purple corrosive vapor).[1]

Pouring: Use a funnel. Do not fill the carboy >90% full.
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Log It: Record the volume and approximate concentration on the waste log sheet.

Emergency Spill Response
Self-Validating Safety: If the spill is >100mL or outside a fume hood, evacuate and call EHS.

For minor lab spills:

PPE Upgrade: Double glove (Nitrile). Wear a face shield if there is splash risk.[1]

Containment: Ring the spill with absorbent pads to prevent spreading.[1]

Neutralization (Optional but Recommended):

If the spill is generating purple fumes (iodine release), sprinkle Sodium Thiosulfate or

Sodium Bisulfite powder over the spill.[1] This reduces volatile Iodine (

) to non-volatile Iodide (

).[1]

Cleanup:

Cover with an inert absorbent (Vermiculite or chemically treated pads).[1]

Do not use paper towels alone if the material is concentrated; aldehydes can generate

heat when oxidizing on high-surface-area cellulose.[1]

Disposal: Scoop all debris into a hazardous waste bag. Label as "Debris contaminated with

Halogenated Organics."[1]

Decision Logic & Workflow
The following diagram illustrates the critical decision nodes for handling this compound.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://m.youtube.com/watch?v=Z6rjjSWkVIY
https://m.youtube.com/watch?v=Z6rjjSWkVIY
https://m.youtube.com/watch?v=Z6rjjSWkVIY
https://m.youtube.com/watch?v=Z6rjjSWkVIY
https://m.youtube.com/watch?v=Z6rjjSWkVIY
https://m.youtube.com/watch?v=Z6rjjSWkVIY
https://m.youtube.com/watch?v=Z6rjjSWkVIY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generated:
2-Iodo-4,5-dimethylbenzaldehyde

Physical State?

Solid / Pure Reagent

Solid/Sludge

Dissolved in Solvent

Solution

CRITICAL STEP:
Classify as HALOGENATED Waste

Is the Solvent
Halogenated?

Yes (e.g., DCM) No (e.g., Acetone)

Pack in HDPE/Glass
Double Bag

If Solid

Pour into Halogenated
Solvent Carboy

If Liquid

Label: 'Contains Iodine Compounds'
Mark 'Toxic/Irritant'

Move to Satellite
Accumulation Area

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating iodinated aldehyde waste, emphasizing the default to

"Halogenated" streams regardless of the solvent carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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